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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ADTL-EI1712

cat. No.: B3025779

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
ADTL-EI1712, ensuring compliance with safety regulations and promoting a secure laboratory
environment.

Hazard Assessment

According to the Safety Data Sheet (SDS), ADTL-EI1712 is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1] No special handling precautions are required.[1]

Disposal of ADTL-EI1712

Based on the non-hazardous nature of the compound, the following disposal methods are
recommended:

o Small Quantities: Smaller amounts of ADTL-EI1712 can be disposed of with regular
household waste.[1]

e Uncleaned Packaging: Any packaging that has come into contact with ADTL-EI1712 must be
disposed of in accordance with official local, state, and federal regulations.[1]

Spill and Leak Procedures

In the event of a spill, no special personal protective equipment is required.[1] The spilled
material should be mechanically picked up.[1] It is important to prevent the substance from
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entering sewers or surface and ground water.[1]

Transportation

ADTL-EI1712 is not regulated for transport by the Department of Transportation (DOT), IMDG,
or |IATA.

Suantitative Data S

Data Point Value Source
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Safety Data Sheet
HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 Safety Data Sheet

Disposal Workflow

ADTL-EI1712 Disposal Workflow

Assess Quantity of ADTL-EI1712 Waste

Less than threshold Greater than threshold or packaging
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Dispose with Household Waste Follow Official Regulations for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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